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Compound of Interest

Compound Name: 2-Methylaminopyrimidine

Cat. No.: B1361839 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in the purification

of crude 2-Methylaminopyrimidine.

Physicochemical Properties and Data
A clear understanding of the physicochemical properties of 2-Methylaminopyrimidine and

potential impurities is essential for developing an effective purification strategy.
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Property
2-
Methylaminopyrimi
dine (Target)

2-Chloropyrimidine
(Impurity)

Methylamine
(Impurity)

Molecular Formula C₅H₇N₃ C₄H₃ClN₂ CH₅N

Molecular Weight 109.13 g/mol 114.54 g/mol 31.06 g/mol

CAS Number 931-61-3[1] 1722-12-9 74-89-5

Appearance Solid[1]
Colorless to light

yellow liquid
Colorless gas

Melting Point 59-64 °C[1] 34-37 °C -93 °C

Boiling Point
216.3 °C at 760

mmHg[2][3]

145-147 °C at 760

mmHg
-6.3 °C

Solubility

No specific data

available, likely

soluble in polar

organic solvents.

Soluble in organic

solvents.

Soluble in water,

ethanol.

Purification Workflow Diagram
The following diagram illustrates a general workflow for the purification of crude 2-
Methylaminopyrimidine, incorporating decision points for selecting the most appropriate

technique based on the nature of the impurities.
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Initial Work-up

Purification Options

Final Product

Crude 2-Methylaminopyrimidine
(from synthesis, e.g., 2-chloropyrimidine + methylamine)

Aqueous Wash
(e.g., with brine or dilute base)

Drying
(e.g., Na2SO4 or MgSO4)

Solvent Removal
(Rotary Evaporation) Pre-purified Crude

Vacuum Distillation
High boiling impurities

Recrystallization

Solid with suitable
solubility profile

Column Chromatography

Complex mixture or
isomeric impurities

Pure 2-Methylaminopyrimidine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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